2,2,5-Trimethyl hexane

• CAS No.: 3522-94-9
• Product Name: 2,2,5-Trimethyl hexane
• Molecular Formula: H3C-(CH2)7-CH3; C9H20; C9H20
• Molecular Weight: 128.25 g/mol
• IUPAC Name: 2,2,5-trimethylhexane
• Standard InChI: InChI=1S/C9H20/c1-8(2)6-7-9(3,4)5/h8H,6-7H2,1-5H3
• Standard InChIKey: HHOSMYBYIHNXNO-UHFFFAOYSA-N
• SMILES: CC(C)CCC(C)(C)C
• Canonical SMILES: CC(C)CCC(C)(C)C
• Boiling Point: 124.0 °C; 150.8 °C
• Density: Relative density (water = 1): 0.7
• Flash Point: 31 °C c.c.
• Melting Point: -105.7 °C; -51 °C
• Physical Description: COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Solubility: 8.97e-06 M; Solubility in water, g/100ml at 25 °C: 0.00002 (very poor)
• Synonyms: Isononane
• Vapor Density: Relative vapor density (air = 1): 4.4
• Vapor Pressure: 16.56 mmHg; Vapor pressure, kPa at 25 °C: 0.59
• PubChem Compound: 19041
• Last Modified: Nov 11 2021